Cas no 332-26-3 (4-(trifluoromethylthio)benzonitrile)

• Product Name: 4-(trifluoromethylthio)benzonitrile
• CAS No: 332-26-3
• MF: C₈H₄F₃NS
• MW: 203.184270858765
• MDL: MFCD00039475
• CID: 36905
• PubChem ID: 24879476
• Update Time: 2025-10-28

4-(trifluoromethylthio)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethylthio)benzonitrile
• 4-(trifluoromethylsulfanyl)benzonitrile
• 4-[(Trifluoromethyl)thio]benzonitrile
• 4-Trifluormethylmercapto-benzonitril
• 4-trifluoromethylsulfanyl-benzonitrile
• p-cyanophenyl trifluoromethyl sulfide
• Benzonitrile,p-[(trifluoromethyl)thio]- (8CI)
• 4-[(trifluoromethyl)sulfanyl]benzonitrile
• CS-0313211
• 4-((trifluoromethyl)thio)benzonitrile
• AS-5319
• A821677
• J-019097
• FT-0616951
• 332-26-3
• AKOS005255076
• MFCD00039475
• DTXSID30381399
• EN300-7399044
• 4-(Trifluoromethylthio)benzonitrile, 98%
• SCHEMBL516309
• 4-[(trifluoromethyl)sulphanyl]benzenecarbonitrile
• Benzonitrile, 4-[(trifluoromethyl)thio]-
• DB-048362
• 4-trifluomethylthio benzonitrile;
• BBL100660
• STL554454

• MDL： MFCD00039475
• Inchi： 1S/C8H4F3NS/c9-8(10,11)13-7-3-1-6(5-12)2-4-7/h1-4H
• InChI Key： ONQNILXHGUBPPM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 203.00200
• Monoisotopic Mass: 203.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 49.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.454
• Melting Point: 39-43 °C (lit.)
• Boiling Point: 209.6°C at 760 mmHg
• Flash Point: 83.3°C
• Refractive Index: 1.535
• PSA: 49.09000
• LogP: 3.17018
• Solubility: Not determined
• Sensitiveness: Stench

4-(trifluoromethylthio)benzonitrile Security Information

• Hazard Statement： Toxic/Stench
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(trifluoromethylthio)benzonitrile

4-(Trifluoromethylthio)benzonitrile: A Comprehensive Overview

4-(Trifluoromethylthio)benzonitrile, also known by its CAS registry number CAS No. 332-26-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzonitrile group with a trifluoromethylthio substituent. The trifluoromethylthio group (-S-CF₃) is a versatile functional group that imparts distinctive electronic and steric properties to the molecule, making it valuable for various applications.

The synthesis of 4-(Trifluoromethylthio)benzonitrile typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's physical properties, such as its melting point and solubility, have been extensively studied to optimize its use in different industrial and research settings.

One of the most notable applications of 4-(Trifluoromethylthio)benzonitrile is in the field of materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to undergo various polymerization reactions makes it a valuable building block for developing high-performance materials with tailored properties. Additionally, this compound has shown promise in pharmaceutical research, where it is being explored as a potential lead molecule for drug development.

Recent studies have also highlighted the potential of 4-(Trifluoromethylthio)benzonitrile in electronic applications. Its electronic properties, including its ability to act as an electron-deficient aromatic system, make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have reported significant progress in incorporating this compound into functional devices, demonstrating its versatility across multiple disciplines.

In terms of environmental impact, the handling and disposal of 4-(Trifluoromethylthio)benzonitrile must adhere to strict safety protocols. Its stability under various conditions has been thoroughly investigated to ensure minimal environmental risk during its lifecycle. This includes studies on its biodegradation pathways and toxicity profiles, which are critical for regulatory compliance and sustainable practices.

The growing interest in 4-(Trifluoromethylthio)benzonitrile is further evidenced by its inclusion in numerous academic publications and industry reports. Its unique combination of chemical reactivity and physical properties positions it as a key compound in the development of next-generation materials and technologies. As research continues to uncover new applications and optimizations, the significance of this compound in both academic and industrial contexts is expected to grow further.